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Compound of Interest

Compound Name:
4-Methyl-6-(methylthio)pyrimidin-

2-ol

Cat. No.: B189747 Get Quote

CAS Number: 16710-11-5

This technical guide provides a comprehensive overview of 4-Methyl-6-
(methylthio)pyrimidin-2-ol, a heterocyclic organic compound with significant potential for

applications in agrochemicals and pharmaceuticals. This document is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
4-Methyl-6-(methylthio)pyrimidin-2-ol is a pyrimidine derivative characterized by a methyl

group at position 4, a methylthio group at position 6, and a hydroxyl group at position 2 of the

pyrimidine ring. It has the molecular formula C6H8N2OS and a molecular weight of 156.21

g/mol .[1] This compound exists in tautomeric forms, primarily with 6-Methyl-2-

(methylthio)pyrimidin-4(3H)-one.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 16710-11-5 [2][3][4]

Molecular Formula C6H8N2OS [1][2][3]

Molecular Weight 156.21 g/mol [1]

Appearance White to off-white solid

Storage
Sealed in a dry environment at

room temperature.
[1]

SMILES CC1=CC(=NC(=O)N1)SC [1]

Synthesis and Experimental Protocols
The synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol, often isolated as its more stable

tautomer 6-Methyl-2-(methylthio)pyrimidin-4-ol, can be achieved through the methylation of a

thiouracil precursor.

Synthesis of 6-Methyl-2-(methylthio)pyrimidin-4-ol
A common synthetic route involves the S-methylation of 6-methyl-2-thiouracil. The following

protocol is adapted from established procedures.

Experimental Protocol:

Dissolution: Dissolve 6-methyl-2-thiouracil in an aqueous solution of sodium hydroxide.

Methylation: Cool the solution in an ice bath and slowly add methyl iodide.

Reaction: Allow the mixture to warm to room temperature and stir for several hours to ensure

complete reaction.

Precipitation: Cool the resulting solution and acidify with a weak acid, such as acetic acid, to

precipitate the product.

Isolation and Purification: Collect the precipitate by filtration, wash with cold water, and dry

under a vacuum to yield the final product.
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6-Methyl-2-thiouracil Sodium thiolate intermediateNaOH 4-Methyl-6-(methylthio)pyrimidin-2-olCH3I, then H+

Click to download full resolution via product page

Caption: Synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol.

Spectral Data
While specific spectral data for 4-Methyl-6-(methylthio)pyrimidin-2-ol is not readily available

in public databases, data for structurally similar compounds provides an expected analytical

profile.

Table 2: Expected Spectral Data

Analysis Expected Peaks/Signals

¹H NMR

Signals corresponding to the methyl protons

(CH₃), methylthio protons (S-CH₃), and the

pyrimidine ring proton.

¹³C NMR
Resonances for the carbon atoms of the methyl

group, methylthio group, and the pyrimidine ring.

IR (cm⁻¹)
Characteristic peaks for N-H, C=O (from

tautomer), C=N, and C-S stretching vibrations.

Mass Spec (m/z)
Molecular ion peak corresponding to the

molecular weight of the compound.

Derivatives of this compound have been characterized, for instance, the ¹H NMR spectrum of

2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide, a derivative, shows

characteristic peaks for the methyl group at 2.13 ppm, the methylene group of the thioacetate

at 4.07 ppm, and the pyrimidine ring proton at 5.99 ppm.[5]

Biological Activity and Potential Applications
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Pyrimidine derivatives are a well-established class of compounds with a wide range of

biological activities. Research into 4-Methyl-6-(methylthio)pyrimidin-2-ol and its analogs has

revealed potential applications in several areas.

Plant Growth Stimulation
Derivatives of 6-methyl-2-(methylthio)pyrimidin-4-ol have demonstrated significant plant

growth-stimulating properties.[6][7] These compounds have been shown to be effective at

promoting plant growth, indicating their potential use as agrochemicals.[7][8]

Antimicrobial and Antifungal Activity
The pyrimidine scaffold is a common feature in many antimicrobial and antifungal agents. While

specific data for the title compound is limited, related pyrimidine derivatives have shown

promising activity against various bacterial and fungal strains.

Anticancer and Antiviral Potential
Numerous pyrimidine analogs have been investigated for their potential as anticancer and

antiviral drugs.[8] The structural similarity of 4-Methyl-6-(methylthio)pyrimidin-2-ol to
nucleobases suggests that it could interfere with nucleic acid synthesis or other cellular

processes in cancer cells and viruses. For instance, certain pyrazolo[3,4-d]pyrimidines bearing

a methylthio group have been evaluated for their effects on cell proliferation and receptor

tyrosine kinase phosphorylation.[9]

Anticonvulsant Activity
Derivatives of 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one have been synthesized and

evaluated for their anticonvulsant properties, with some compounds showing significant activity

in preclinical models.[5]

4-Methyl-6-(methylthio)pyrimidin-2-ol
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Caption: Potential biological activities of 4-Methyl-6-(methylthio)pyrimidin-2-ol.

Safety and Handling
4-Methyl-6-(methylthio)pyrimidin-2-ol is associated with the following hazard statements:

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).[1] Standard

laboratory safety precautions should be taken when handling this compound, including the use

of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should

be conducted in a well-ventilated area or a fume hood.

Conclusion
4-Methyl-6-(methylthio)pyrimidin-2-ol is a versatile pyrimidine derivative with a range of

potential biological activities that warrant further investigation. Its demonstrated efficacy as a

plant growth stimulant, coupled with the known antimicrobial, anticancer, and anticonvulsant

properties of related compounds, makes it a molecule of significant interest for both agricultural

and pharmaceutical research and development. Further studies are needed to fully elucidate its

mechanisms of action and to explore its full therapeutic and commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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